Cas no 863669-56-1 (4-Methoxy(methyl)sulfamoylbenzoic Acid)

• Product Name: 4-Methoxy(methyl)sulfamoylbenzoic Acid
• CAS No: 863669-56-1
• MF: C₉H₁₁NO₅S
• MW: 245.252341508865
• CID: 3108486
• Update Time: 2025-10-29

4-Methoxy(methyl)sulfamoylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-{[methoxy(methyl)amino]sulfonyl}benzoic acid
• 4-Methoxy(methyl)sulfamoylbenzoic Acid

• Inchi： 1S/C9H11NO5S/c1-10(15-2)16(13,14)8-5-3-7(4-6-8)9(11)12/h3-6H,1-2H3,(H,11,12)
• InChI Key： CJGPRRLAAPLJLX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(N(C)OC)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-Methoxy(methyl)sulfamoylbenzoic Acid

Comprehensive Overview of 4-Methoxy(methyl)sulfamoylbenzoic Acid (CAS No. 863669-56-1): Properties, Applications, and Industry Insights

4-Methoxy(methyl)sulfamoylbenzoic Acid (CAS No. 863669-56-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique sulfamoyl and benzoic acid functional groups. This sulfonamide derivative exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. With the rising demand for high-purity chemical intermediates, this compound has become a subject of interest for researchers exploring targeted drug delivery systems and sustainable agrochemical formulations.

The molecular structure of 4-Methoxy(methyl)sulfamoylbenzoic Acid combines a methoxy group, a methylsulfamoyl moiety, and a carboxylic acid, enabling diverse applications. Recent studies highlight its potential in enzyme inhibition, particularly in modulating biological pathways relevant to metabolic disorders. As the pharmaceutical industry shifts toward small-molecule therapeutics, compounds like CAS No. 863669-56-1 are critical for developing next-generation APIs (Active Pharmaceutical Ingredients).

From an industrial perspective, 4-Methoxy(methyl)sulfamoylbenzoic Acid aligns with the growing focus on green chemistry and atom-efficient synthesis. Its compatibility with catalytic reactions reduces waste generation, addressing environmental concerns. Manufacturers are optimizing production protocols to meet the demand for high-yield, low-impurity batches, driven by stringent regulatory standards in the pharmaceutical and crop protection sectors.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing CAS No. 863669-56-1. Researchers emphasize the importance of structural elucidation to ensure batch consistency, especially when the compound is used in preclinical studies. The rise of AI-driven molecular design has further accelerated the exploration of derivatives for enhanced bioactivity.

Market trends indicate increasing inquiries about custom synthesis and scale-up services for this compound. Suppliers are responding by offering GMP-grade and research-grade options to cater to diverse needs. Additionally, the compound’s role in prodrug development and bioconjugation techniques has sparked innovation in drug formulation strategies.

In conclusion, 4-Methoxy(methyl)sulfamoylbenzoic Acid (CAS No. 863669-56-1) represents a convergence of synthetic utility and biomedical potential. Its relevance in drug discovery pipelines and agrochemical innovation underscores the need for continued research and optimized production methods. As industries prioritize sustainability and precision chemistry, this compound is poised to play a pivotal role in advancing scientific and industrial applications.